html{
    font-size: 10px;
}

/* common */
.container, .container-sm, .container-md, .container-lg, .container-xl {
    max-width: 1200px;
    padding-left: 5rem;
    padding-right: 5rem;
}

body {
    font-size: 1.4rem;
    color: #181A20;
    font-family: 'Poppins';
}

.limit-line-1 {
    display: -webkit-box;
    -webkit-box-orient: vertical;
    -webkit-line-clamp: 1;
    overflow: hidden;
    text-overflow: ellipsis;
}

.limit-line-2 {
    display: -webkit-box;
    -webkit-box-orient: vertical;
    -webkit-line-clamp: 2;
    overflow: hidden;
    text-overflow: ellipsis;
}

.limit-line-3 {
    display: -webkit-box;
    -webkit-box-orient: vertical;
    -webkit-line-clamp: 3;
    overflow: hidden;
    text-overflow: ellipsis;
}

.limit-line-4 {
    display: -webkit-box;
    -webkit-box-orient: vertical;
    -webkit-line-clamp: 4;
    overflow: hidden;
    text-overflow: ellipsis;
}

.row-inner{
    margin-right: -5px;
    margin-left: -5px;
}

.row-sm .smo-col{
    padding-right: 1rem;
    padding-left: 1rem;
}

.row-lg .smo-col{
    padding-right: 3.2rem;
    padding-left: 3.2rem;
}

.img-grey{
    filter: brightness(110%);
    /* filter: grayscale(100%) brightness(110%); */
}

a{
    color: #181A20;
    text-decoration:none;
}

a:hover{
    text-decoration:none;
}

.common-img {
    width: 100%;
    object-fit: cover;
    border-style: none;
}

.page-section {
    padding: 12rem 0 0;
}

.about-section {
    margin-bottom: 12rem;
}

.page-section-title {
    text-align: center;
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 600;
    font-size: 3rem;
    line-height: 4.5rem;
    color: #181A20;
}

.page-section-left-header .page-section-title {
    text-align: left;
}

.page-section-info {
    display: flex;
    margin-top: 0.5rem;
}
.page-section-info-txt {
    text-align: center;
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 400;
    font-size: 14px;
    line-height: 2.6rem;
    flex: 10;
}
.page-section-left-header .page-section-info-txt {
    text-align: left;
}
.page-section-tools {
    flex: 2;
    text-align: right;
}

.page-section-body {
    margin-top: 6rem;
}
.relative-position {
    position: relative;
}

    /*header*/
.nav-outer {
    box-shadow: 0 0 5px #ddd;
}

.nav-outer .nav-link {
    font-size: 14px;
    font-weight: bold;

    padding-right: 2rem;
    padding-left: 2rem;
    margin-left: 0.75rem;
    margin-right: 0.75rem;

    font-family: 'Poppins';
    color: #181A20;
}

.navbar-light .navbar-nav .nav-link {
    color: #181A20;
    padding: 1rem 2rem;
}

.navbar-light .navbar-nav .nav-link:hover, .navbar-light .navbar-nav .nav-link:focus {
    color: #181A20;
    background-color: #efefef;
    border-radius: 60px;
}

.navbar-nav .active .nav-link{
    color: #181A20;
    background-color: #efefef;
    border-radius: 60px;
}

.nav-item {
    position: relative;
}



.dropdown-next {
    position: absolute;
    right: .8rem;
    top: 1rem;
    color: #1D2864;
}



.smo-light {
    padding: 1.3rem 1rem;
    background-color: #fff;
    /*height: 8.7rem;*/
    /*line-height: 8.7rem;*/
}

.header-logo {
    height: 5.5rem;
}

/*index*/

.index-banner-inner {
    background-image: url("/svg/banner-bg.png");
    background-position: right top 3rem;
    background-repeat: no-repeat;
    background-size: contain;
}

.index-banner-inner:after{
    background: inherit;
    filter: blur(2px);
    z-index: 2;
}

.banner-item1 {
    margin-top: 20rem;
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 700;
    font-size: 2.5rem;
    color: #EB6753;
}
.banner-item2 {
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 600;
    font-size: 2.9rem;
    color: #EB6753;
    margin-top: 0.2rem;
}

.banner-search {
    margin-top: 6rem;
    margin-bottom: 20rem;
}

.search-input {
    font-size: 1.4rem;
    height: 5rem;
    line-height: 5rem;
    background-color: #f7f7f7;
    display: flex;
    flex: 1;
    padding-left: 10px;
    max-width: 47rem;
    border-radius: 1rem;
    overflow: hidden;
}

.search-input-sm{
    font-size: 1.2rem;
    max-width: 20rem;
    height: 4rem;
    line-height: 4rem;
}

.search-input-sm .search-left-img i {
    /*height: 1.2rem;*/
    margin-right: 1rem;
}


.search-input .search-left-img i {
    height: 1.2rem;
    margin-right: 0.5rem;
}

.search-input input{
    border: 0;
    background-color: #f7f7f7;
    min-width: 35rem;
}
.search-input-sm input{
    min-width: 10rem;
    padding-right: 1rem;
}


.search-tools-content {
    position: relative;
}

.search-input input:hover, .search-input input:active, .search-input input:focus, .search-input input:visited{
    border: 0;
    outline:none;
}

.search-left-img img{
    height: 1.5rem;
    margin-right: 0.5rem;
}

.search-tools{
    display: flex;
    position: relative;
}

.search-submit {
    width: 6rem;
    margin-left: 2rem;
}

.search-submit-button {
    padding-left: 1rem;
    font-size: 1.4rem;
    height: 5rem;
    width: 5rem;
    line-height: 5rem;
    border-radius: 50%;
    border: 0;
    background-color: #ea604c;
}

.search-submit-button img{
    width: 1.8rem;
    height: 1.6rem;
}

.search-submit-button-sm {
    font-size: 1.3rem;
    height: 4rem;
    width: 4rem;
    line-height: 4rem;
}

.ab-item-img {
    text-align: center;
}
.ab-item-img img {
    height: 14.4rem;
}

.ab-item-title {
    margin-top: 1.5rem;
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 600;
    font-size: 2rem;
    line-height: 3rem;
    text-align: center;
    color: #181A20;
}

.ab-item-info {
    margin-top: 1.5rem;
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 400;
    font-size: 1.4rem;
    line-height: 2.6rem;
    /* or 186% */
    text-align: center;
    color: #181A20;
}

.ab-item-more {
    margin-top: 2rem;
    text-align: center;
}

.smo-button {
    padding: 1.6rem 3rem;
    border-radius: 10px;
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 600;
    font-size: 1.5rem;
}

.ab-item {
    padding: 6rem 1rem 3rem;
    border-radius: 1.1rem;
}

.ab-item:hover{
    box-shadow: 0 0 15px #f3f3f5;
}

.p-item {
    display: block;
    background-color: #f7f7f7;
    border-radius: 1.2rem;
    padding: 2.5rem;
    margin-bottom: 2rem;
}

.p-item2 {
    background-color: #fff;
    margin-bottom: 5rem;
}

.p-item-img {
    color: #eb6854;
    width: 6rem;
    height: 6rem;
    background-color: #fff;
    border-radius: 50%;
    padding: 1rem;
    line-height: 4rem;
    text-align: center;
    font-weight: bold;
}

.p-item-img .smo-icon{
    font-size: 2.6rem;
}

.p-item-title {
    margin-top: 4.5rem;
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 600;
    font-size: 1.5rem;
    line-height: 2.2rem;
}

.p-item-height{
    min-height: 6.6rem;
}

.p-item:hover{
    background-color: #eb6854;
    color: #fff;
}

.p-item:hover .p-item-img{
    background-color: #ed7765;
    color: #fff;
}

.p-item-img2 {
    width: 8.5rem;
    height: 8.5rem;
    line-height: 6.25rem;
    background-color: #f7f7f7;
}

.p-item-img2 .smo-icon{
    font-size: 4rem;
}


.p-item-info {
    font-size: 1.3rem;
    margin-top: 0.5rem;
}

.chselect-bg {
    background-color: #f7f7f7;
}

.page-section-2 {
    margin-top: 1.6rem;
}

.av-title {
    margin-top: 9rem;
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 600;
    font-size: 3rem;
    line-height: 4.5rem;
    letter-spacing: 0.02em;
}

.av-info{
    margin-top: 1rem;
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 400;
    font-size: 1.5rem;
    line-height: 2.8rem;
}

.av-list {
    margin-top: 5.2rem;
    margin-bottom: 5.2rem;
}

.av-item-item {
    /* 15/SBold */
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 600;
    font-size: 1.5rem;
    margin-top: 2.8rem;
}

.advant-img {
    width: 100%;
    max-height: 64.5rem;
}

.advant-img-inner {
    text-align: center;
}

.page-section-footer {
    text-align: right;
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 600;
    font-size: 1.5rem;
    margin-top: 0.5rem;
}
.page-section-footer a{
    color: #181A20;
}


.service-item {
    background-image: url("/img/Custom-Synthesis-Solutions.png");
    background-repeat: no-repeat;
    background-position: center;
    background-size: cover;
    color: #fff;
    height: 35rem;
    border-radius: 1rem;
    overflow: hidden;
}
.service-bg2 {
    background-image: url("/img/Impurity-Profiling-and-Characterization.png");
}
.service-bg3 {
    background-image: url("/img/Peptide-Synthesis-Services.png");
}
.service-bg4 {
    background-image: url("/img/Structural-Analysis-Services.png");
}
.service-bg5 {
    background-image: url("/img/Chiral-Compound-Synthesis.png");
}
.service-bg6 {
    background-image: url("/img/Fluorescent-Labeling-and-Probes.png");
}
.service-bg7 {
    background-image: url("/img/Bioconjugation-and-Linker-Chemistry.png");
}
.service-bg8 {
    background-image: url("/img/High-Throughput-Screening-and-Assays.png");
}


.service-item-inner {
    position: relative;
    padding: 2rem;
    height: 100%;
}

.service-item a{
    color: #fff;
    text-shadow: 0 0 5px #272727;
}

.service-page .service-crumb{
    margin-top: 2rem;
}

.s-item-info{
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 600;
    font-size: 1.5rem;
    line-height: 2.2rem;
}

.s-item-more {
    position: absolute;
    bottom: 1rem;
    /* 14/Regular */
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 400;
    font-size: 1.4rem;
}

.service-item:hover{
    /*box-shadow: 0 0 8px #666;*/
}

.art-img {
    width: 100%;
    background-color: #f7f8fc;
    /*max-width: 37rem;*/
    height: 26rem;
    object-fit: cover;
    overflow: hidden;
    border-radius: 1.5rem;
}

.art-img img {
    width: 100%;
    height: 100%;
}

.art-head {
    position: relative;
}
.art-date{
    position: absolute;
    bottom: -2rem;
    background-color: #fff;
    right: 2rem;
    padding: 1rem 2rem;
    box-shadow: 0 0 5px #ddd;
    border-radius: 1rem;
    font-size: 1.3rem;
}
.art-date-d{
    margin-top: 0.1rem;
    font-size: 2rem;
    font-weight: 600;
}

.art-author {
    margin-top: 1rem;
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 400;
    font-size: 1.3rem;
    color: #717171;
}

.art-title {
    margin-top: 1rem;
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 600;
    font-size: 1.5rem;
    line-height: 2.2rem;
    color: #181A20;
}
.art-title a:hover{
    color: #181A20;
}

.art-item {
    max-width: 40rem;
    margin: 3rem auto;
}

.carousel-page i{
    font-size: 2.2rem;
}
.carousel-page span{
    cursor: pointer;
}
.carousel-dot {
    font-weight: bold;
    font-size: 2.3rem;
    color: #737373;
}

.carousel-page .active{
    color: #242424;
}

.section-body {
    position: relative;
}
.to-left{
    position: absolute;
    top: 38%;
    left: -1.5rem;
}

.to-right{
    position: absolute;
    top: 38%;
    right: -1.5rem;
}

.to-left img, .to-right img{
    cursor: pointer;
}

/*footer*/
.footer{
    background-color: #1a1c22;
    padding: 5rem 0;
    color: #bfbebe;
}

.footer-logo img{
    width: 21.7rem;
    height: 7.9rem;
}
.footer-info {
    margin-top: 2rem;
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 600;
    font-size: 1.5rem;
    line-height: 2.6rem;
}

.footer-cu {
    margin-top: 3rem;
}
.cu-title {
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 600;
    font-size: 1.5rem;
    line-height: 2.2rem;
    color: #fff;
}
.cu-title a{
    color: #fff;
}

.cu-list {
    margin-top: 3rem;
    display: flex;
}
.cu-item {
    flex: 1;
}

.cu-item1 {
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 400;
    font-size: 1.4rem;
    line-height: 4rem;
    color: #BEBDBD;
}

.cu-item1 {
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 400;
    font-size: 1.4rem;
    line-height: 4rem;
    color: #fff;
}

.footer-ul{
    margin-top: 3rem;
}
.ful-title{
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 600;
    font-size: 1.5rem;
    line-height: 2.2rem;
    color: #FFFFFF;
}
.ful-a {
    margin-top: 2.5rem;


    font-family: 'Poppins';
    font-style: normal;
    font-weight: 400;
    font-size: 1.4rem;
    color: #BEBDBD;
}


.ful-a a{
    color: #BEBDBD;
}

.rights {
    border-top: 1px solid #313238;
    margin-top: 6rem;
    padding-top: 2rem;
}
.rights-info {
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 400;
    font-size: 1.4rem;
    color: #BEBDBD;
}

.rights-link {
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 400;
    font-size: 1.4rem;
    color: #BEBDBD;
    text-align: right;
}

.rights-link a{
    color: #BEBDBD;
}


/* - product - */
.sub-page {
    background-color: #f7f7f7;
    padding-bottom: 6rem;
}

.sub-page-head {
    padding-top: 2rem;
    padding-bottom: 3rem;
}

.sub-page-detail-head {
    padding-top: 2rem;
    padding-bottom: 2rem;
}

.sub-page-title {
    margin-top: 3rem;
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 600;
    font-size: 3rem;
    letter-spacing: 0.02em;
}

.search-result-info {
    margin-top: 2rem;
}

.sub-page-crumb {
    margin-top: .1rem;
    font-style: normal;
    font-weight: 400;
    font-size: 1.4rem;
}
.sub-page-crumb a:hover{
    color: #181A20;
}

.sub-sidebar {
    background-color: #fff;
    padding: 3rem;
    border-radius: 1.2rem;
    box-shadow: 0 0 3px #ddd;
    margin-bottom: 2rem;
}

.sidebar-title {
    font-style: normal;
    font-weight: 600;
    font-size: 1.5rem;
    margin-bottom: 1.5rem;
}

.sidebar-search {
    margin-top: 2rem;
}

.sidebar-search-inner {
    border-radius: 1rem;
    padding: 1rem;
    border: 1px solid #dddddd;
    font-size: 1.4rem;
}
.sidebar-search-inner input{
    border: 0;
    min-width: 19rem;
    outline: none;
}
.sidebar-app {

}
.app-item {
    font-style: normal;
    font-weight: 400;
    font-size: 1.4rem;
    margin-top: 1rem;
}

.app-item i{
    margin-right: 0.5rem;
}

.sicon-yuan {
    width: 1.3rem;
    height: 1.3rem;
    border-radius: 50%;
    border: 2px solid #181A20;
    display: inline-block;
}

.sidebar-app .active a{
    font-weight: bold;
    color: #eb6854;
}
.sidebar-app .app-item:hover a{
    font-weight: bold;
    color: #eb6854;
    display: block;
}


.sidebar-app .active .sicon-yuan {
    width: 1.3rem;
    height: 1.3rem;
    border: 4px solid #eb6854;
}

.sidebar-inner {
    margin-bottom: 2rem;
}

.sidebar-cate .card {
    border: 0;
}
.sidebar-cate .accordion > .card > .card-header {
    margin-bottom: 0.2rem;
}
.sidebar-cate .card-header {
    background-color: #fff;
    margin-bottom: 0.2rem;
}

.sidebar-cate .card-header:hover span{
    color: #eb6854;
}

.cate-list {
    margin-top: 0.5rem;
}

.cate-item i{
    font-size: 1.5rem;
    margin-right: .3rem;
}

.cate-list .cate-item{
    display: block;
    /*line-height: 2rem;*/
    margin-bottom: 1rem;
}

.cate-list .active a{
    color: #eb6854;
}
.cate-list a:hover{
    color: #eb6854;
}

.sidebar-cate .card-body{
    padding: 0;
}

.cate-list {
    margin: 1.3rem 0.5rem;
    padding: 1.5rem 1rem;
    box-shadow: 0 0.2rem 0.5rem #efefef;
}

.cate-item-title {
    font-weight: 400;
    font-size: 1.4rem;
}

.cate-item-title i{
    font-size: 1.2rem;
    margin-right: 0.5rem;
}

.cate-item-title a:hover{
    color: #eb6854;
}

.sidebar-cate .card-header{
    cursor: pointer;
    padding: 1rem .25rem;
}

.sub-main {
    margin-left: 2rem;
}

.product-item {
    padding: 1.5rem;
    background-color: #fff;
    box-shadow: 0 0 3px #ddd;
    border-radius: 1.2rem;
    margin-bottom: 2rem;
}

.psub-img img{
    width: 100%;
}

.psub-title {
    font-weight: 600;
    font-size: 1.7rem;
    border-bottom: 1px solid #ddd;
    padding: 1rem 0;
}

.psub-title a:hover,.psub-info a:hover{
    color: #181A20;
}
.psub-info{
    margin-top: 0.6rem;
    font-weight: 400;
    font-size: 1.4rem;
    line-height: 2.5rem;
}

.psub-attr {
    margin-top: 0.6rem;
    font-size: 1.4rem;
}
.psub-attr span{
    font-weight: bold;
    margin-right: 0.3rem;
}
.psub-attr-item {
    line-height: 2.5rem;
}

.pindex-img {
    width: 26rem;
    margin: auto;
    height: 26rem;
    text-align: center;
    line-height: 26rem;
}

.pindex-img img{
    width: auto;
    max-width: 26rem;
}

.pdetail-img {
    width: 22rem;
    height: 22rem;
    line-height: 22rem;
    text-align: center;
}

.pdetail-img img{
    max-width: 100%;
    width: auto;
}

.stock {
    color: #eb6854;
}
.pflex {
    display: flex;
    text-align: right;
}

.psub-more {
    background-color: #eb6854;
    text-align: center;
    border-radius: 1.2rem;
    align-self: flex-end;
    padding: 1rem 1.5rem;
    display: inline-block;
}
.psub-more a{
    color: #fff;
    font-size: 1.3rem;
    text-align: center;
}

.sub-paging {
    margin-top: 2.5rem;
    text-align: right;
    margin-bottom: 3rem;
}

.paging-fy {
    display: inline-block;
    width: 4rem;
    height: 4rem;
    background-color: #fff;
    border-radius: 50%;
    box-shadow: 0 0 1rem #ddd;
    line-height: 4rem;
    text-align: center;
    font-size: 1.6rem;
    margin-right: .7rem;
}

.paging-num {
    display: inline-block;
    width: 4rem;
    height: 4rem;
    background-color: #ededed;
    border-radius: 50%;
    box-shadow: 0 0 .6rem #ddd;
    line-height: 4rem;
    text-align: center;
    font-size: 1.6rem;
    margin-right: .7rem;
}
.sub-paging .active{
    background-color: #eb6854;
    color: #fff;
    box-shadow: 0 0 .6rem #eb6854;
}
.paging-num:hover{
    background-color: #eb6854;
    color: #fff;
    box-shadow: 0 0 .6rem #eb6854;
}
.paging-sl {
    margin-left: .6rem;
    margin-right: 0.6rem;
}

/*product-detail*/
.detail-module {
    padding: 2rem;
    margin-bottom: 2rem;
    border-radius: 1.2rem;
    background-color: #fff;
    box-shadow: 0 0 .6rem #ddd;
}

.db-item-body {
    position: relative;
    display: flex;
}

.dp-title{
    font-weight: 600;
    font-size: 3rem;
}

.db-item-title {
    flex: 1;
    font-weight: 600;
    margin-bottom: 1rem;
}
.db-item-txt {
    flex: 2;
}

.db-item {
    margin-top: 1rem;
}

.product-image {
    text-align: center;
}

.product-image img{
    width: auto;
    max-width: 35rem;
}

.module-title {
    /* font-weight: 600; */
    font-size: 1.7rem;
}
h2.module-title{
    font-size: 1.9rem;
}
.module-body {
    margin-top: 2rem;
}

.pd-cnav {
    list-style: none;
    margin: 0;
    padding: 0;
}
.pd-cnav li {
    list-style-type: none;
    line-height: 3.3rem;
    color: #eb6854;
}

.pd-cnav li a{
    color: #eb6854;
}

.information-item {
    position: relative;
    display: flex;
}

.information-title {
    width: 15rem;
    /* font-weight: bold; */
    line-height: 3.3rem;
}

.information-info {
    line-height: 3.3rem;
    margin-top: 2px;
    flex: 1;
}

.module-info{
    line-height: 3.3rem;
}
.module-info h3{
    font-size: 1.8rem;
    margin-top: 20px;
}

.pd-recommend{
    margin-top: 5rem;
}

.pd-recommend-body .psub-more {
    margin-top: 1.6rem;
    padding: 0.5rem 1.5rem;
}

.pd-recommend-body .product-item {
    padding: 3rem;
}

.pd-recommend-body .psub-img{
    margin: 0 5rem;
}

.to-top {
    cursor: pointer;
    position: fixed;
    right: 1rem;
    bottom: 1rem;
    background: #fff;
    box-shadow: 0 0 1rem #c7c7c7;
    border-radius: 50%;
}

.inq-info{
    font-weight: 400;
    font-size: 1.4rem;
    line-height: 2.6rem;
    color: #181A20;
}
.inq-form {
    margin-top: 2rem;
}

.inq-form .form-control-lg{
    padding: 2.1rem 1rem;
    border-radius: 1rem;
    margin-bottom: 1.6rem;
}

.inq-form .psub-more {
    margin-top: 2rem;
    text-align: center;
    display: block;
}

.inq-form .psub-more a{
    display: block;
    cursor: pointer;
    color: #fff;
}

.sidebar-support .smo-button{
    display: block;
    padding: 1rem;
}


/*blog*/

.blog-item a:hover{
    color: #181A20;
}

.blog-tag {
    padding: 1rem 1.5rem;
    border-radius: 2rem;
    border: 1px solid #ddd;
    display: inline-block;
    margin-bottom: 1rem;
    margin-right: .5rem;
    font-size: 1.3rem;
}

.blog-tag:hover{
    color: #7f7f7f;
}


.blog-tag-sm{
    padding: 0.5rem 1.2rem;
    margin-bottom: .2rem;
    margin-right: .2rem;
}

.bsub-title{
    margin-top: 1.2rem;
    font-weight: 600;
    font-size: 2rem;
    line-height: 3rem;
}
.bsub-info{
    margin-top: 1.2rem;
    font-weight: 400;
    font-size: 1.4rem;
    line-height: 2.6rem;
}

.bsub-img {
    position: relative;
    height: 100%;
    overflow: hidden;
}

.bsub-img img{
    height: 100%;
    border: 1px solid #ddd;
    padding: 3px;
}

.blog-date {
    position: absolute;
}

.bsub-img .art-date{
    z-index: 9;
    left: 1rem;
    bottom: 1rem;
    right: auto;
}

.blog-item {
    padding: 0;
}

.bsub-inner {
    padding: 1.5rem 1.5rem 1.5rem 0;
    margin-top: 2rem;
}
.latest-list {
    position: relative;
}

.latest-item {
    display: flex;
    margin-bottom: 2rem;
}

.latest-img {
    flex: 1;
}

.latest-body {
    flex: 2;
    margin-left: 1rem;
}

.latest-title {
    margin-top: .5rem;
    font-weight: 400;
    font-size: 1.4rem;
    line-height: 2.1rem;
    color: #181A20;
}

.latest-title a{
    color: #181A20;
}

.latest-date {
    margin-top: .5rem;
    color: #717171;
    font-size: 1.3rem;
}

.detail-body{
    padding: 4rem 3.3rem;
    background-color: #fff;
    box-shadow: 0 0 3px #ddd;
    border-radius: 1.2rem;
    margin-bottom: 2rem;
}

.detail-body img{
    border-radius: 1.2rem;
    max-width: 100%;
}

.bd-title {
    font-weight: 600;
    font-size: 3rem;
    line-height: 4rem;
}
.bd-info {
    margin-top: 2rem;
    font-size: 1.3rem;
    color: #717171;
}

.bd-info .bd-info-item {
    display: inline-block;
    padding-left: 2rem;
    padding-right: 2rem;
    border-right: 1px solid #ddd;
}
.bd-info .bd-info-item-first {
    padding-left: 0;
}

.bd-info .bd-info-item-end {
    padding-right: 0;
    border: 0;
}

.bd-content{
    margin-top: 2rem;
    line-height: 2.6rem;
}

.bd-content p{
    line-height: 2.6rem;
}

.share-info {
    display:none;
    margin-top: 4rem;
    padding: 4rem 0;
    border-top: 1px solid #ddd;
}

.share-info span{
    font-weight: bold;
}

.author-info{
    display:none;
    padding: 3rem 0;
    border-top: 1px solid #ddd;
}

.author-info-name{
    font-weight: bold;
}


/*about*/
.about-page {
    background-color: #fff;
}

.about-page a:hover{
    color: #181A20;
}

.about-page-header {
    padding: 9rem 0;
    background-image: url("/svg/ab-bg.svg");
    background-repeat: no-repeat;
    background-position: center;
    background-size: contain;
    color: #fff;
    background-color: #000;
}


.about-page-header a{
    color: #fff;
}

.about-page-header a:hover{
    color: #fff;
}

.about-item1{
    margin-top: 8rem;
}

.about-item1-title {
    font-weight: 600;
    font-size: 2.7rem;
    line-height: 4.5rem;
}

.about-item1-info {
    font-weight: 400;
    font-size: 1.4rem;
    line-height: 2.6rem;
}

.about-item1-items {
    margin-top: 2rem;
}

.glo {
    margin-bottom: 1rem;
}

.glo-img {
    width: 7rem;
    height: 7rem;
    background-color: #f7f7f7;
    border-radius: 50%;
    text-align: center;
    line-height: 6.8rem;
}

.glo-title {
    margin-top: 1rem;
    font-weight: 600;
    font-size: 2rem;
    line-height: 3rem;
}

.glo-info {
    margin-top: 1rem;
    line-height: 2.6rem;
}

.about-item2 {
    margin-top: -1rem;
    margin-bottom: 3rem;
}

.aqimg-container {
    display: flex;
    justify-content: space-between;
    height: 100%;
    text-align: center;
}

.aqimg{
    margin: 0 2rem;
    padding: 2rem;
    box-shadow: 0 0 10px #e8e8e8;
    align-self: flex-end;
}

.aqimg1 img{

}
.aqimg3 img{

}

.ab-total {
    margin-top: 12rem;
    margin-bottom: 11rem;
}

.ab-total-title{
    text-align: center;
    font-weight: 600;
    font-size: 4.2rem;
    line-height: 6rem;
}

.ab-total-info{
    font-size: 1.3rem;
    text-align: center;
    margin-bottom: 1rem;
}

.ab-feed {
    margin-top: 6rem;
}

.glo-inner {
    padding: 2rem;
    box-shadow: 0 0 1.2rem #eee;
    border-radius: 1rem;
    margin: 0.5rem;
}

.glo-inner1 {
    padding: 3.5rem 2.5rem;
    border: 1px solid #ddd;
    border-radius: 1rem;
    margin: 0.5rem;
}

.glo-inner1:hover{
    box-shadow: 0 0 1.2rem #eee;
    border-bottom: 5px solid #eb6854;
}

.glo-author {
    margin-top: .2rem;
    color: #727272;
    margin-bottom: 1rem;
}

.ad-feed-carousel-page {
    margin-top: 1rem;
    text-align: center;
    margin-bottom: 5rem;
}

.carousel-indicators {
    position: relative;
    display: inline-block;
    margin-right:0;
    margin-left: 0;
}

.glo-inner1 .glo-title {
    margin-top: 1rem;
    font-weight: 600;
    font-size: 2rem;
    line-height: 3rem;
    height: 6rem;
}


/*contact*/
.contact-page {
    background-color: #fff;
}

.contact-crumb {
    margin-top: 1rem;
}

.contact-page a{
    color: #181A20;
}

.map-box{
    height: 55rem;
}

.inq-body-inner {
    background-color: #fff;
    padding: 3rem;
    margin-top: -30rem;
    box-shadow: 0 0 10px #e0e1e2;
}

.contact-title{
    margin-top: 5rem;
    font-weight: 600;
    font-size: 3rem;
    line-height: 4.5rem;
}

.contact-info {
    margin-top: 3rem;
    line-height: 3rem;
}

.contact-method {
    margin-top: 12rem;
    margin-bottom: 12rem;
}

.cm-item {
    font-weight: bold;
    text-align: center;
    box-shadow: 0 0 1rem #e0e1e2;
    padding: 5rem;
    border-radius: 1.2rem;
}

.cm-title {
    margin-top: 3rem;
    font-size: 2rem;
    line-height: 3rem;
}


.cm-info {
    margin-top: 3rem;
    font-size: 1.5rem;
    line-height: 2.6rem;
    height: 6rem;
}


/*service*/
.service-banner {
    background-image: url("/img/service-banner.jpg");
    background-position: right top 5rem;
    background-repeat: no-repeat;
    background-size: auto;
}

.service-body {
    margin-top: 6rem;
    margin-bottom: 6rem;
}

.service-body a{
    color: #181A20;
}

.service-inner {
    padding: 9rem 5rem 6rem;
    border: 1px solid #dddddd;
    border-radius: 1.2rem;
    position: relative;
    margin-bottom: 2.5rem;
}

.si-img {
    position: absolute;
    right: 2.6rem;
    top: 3rem;
}

.si-num{
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 600;
    font-size: 4rem;
    color: #EB6753;
}
.si-title{
    margin-top: 2rem;
    font-weight: bold;
    font-size: 2rem;
}

.si-info{
    margin-top: 2rem;
    font-size: 1.5rem;
    line-height: 2.8rem;
    color: #717171;
}

.si-info a{
    color: #717171;
}

.ins-title {
    font-weight: 600;
    font-size: 3rem;
    line-height: 4.5rem;
    color: #181A20;
    margin-bottom: .5rem;
}

.ins-cate-link{
    display: block;
    color: #eb6854;
    line-height: 2.6rem;
}

.ins-cate-link:hover{
    color: #eb6854;
}

.ins-page .module-body {
    line-height: 2.6rem;
}

/*404*/
.error-404 {
    padding-top: 12rem;
    padding-bottom: 12rem;
}
.error-body {
    margin-left: 10rem;
}

.error-title {
    font-size: 20rem;
    font-weight: bold;
    font-family: 'Jost';
    color: #EB6753;
}
.error-title span{
    color: #000;
}

.error-info1{
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 600;
    font-size: 3rem;
    line-height: 4.5rem;
    color: #181A20;
}
.error-info2 {
    margin-top: 1rem;
    font-family: 'Poppins';
    font-style: normal;
    font-weight: 400;
    font-size: 1.5rem;
    line-height: 2.8rem;
    color: #181A20;
}

.error-bak .smo-button{
    margin-top: 1.5rem;
    display: inline-block;
}

.think-body{
    text-align: center;
    max-width: 80rem;
    margin: auto auto 10rem;
}

.think-title {
    text-align: center;
    font-family: 'Jost';
    font-style: normal;
    font-weight: 600;
    font-size: 20rem;
    line-height: 28.9rem;
    color: #EB6753;
}

.think-bak {
    margin-top: 5rem;
}

.search-inq-body {
    margin-top: 2rem;
    background-color: #fff;
    padding: 3rem;
    border-radius: 1.2rem;
    margin-bottom: 5rem;
}

.page-section-header-detail {
    margin-bottom: 2rem;
}

.st-search {
    margin-top: 2rem;
}

.st-search-submit {
    margin-top: 2rem;
    text-align: center;
    font-size: 1.4rem;
}

.st-search-submit .search-button {
    background-color: #eb6854;
    text-align: center;
    border-radius: 1.2rem;
    align-self: flex-end;
    padding: 1rem 3rem;
    display: inline-block;
    font-weight: normal;
    border: none;
    font-size: 1.4rem;
}

.st-search-submit {
    margin-top: 2rem;
}



.st-title{
    text-align: center;
    font-weight: 600;
    font-size: 3rem;
    line-height: 4.5rem
}

.st-info {
    margin-top: 2rem;
}

.st-info p{
    line-height: 2.6rem;
}

.promise-title {
    margin-top: 1rem;
}

.ins-bodys {
    margin-top: 3rem;
    line-height: 2.6rem;
}

.bd-content h2,.bd-content h3{
    margin: 1.5rem 0;
    font-weight: bold;
    color: #181A20;
}

.sub-menu-max .dropdown-menu {
    font-size: 1.4rem;
    min-width: 60rem;
}

.multi-menu {
    padding: 1rem;
}
.multi-menu a{
    display: block;
    line-height: 2.5rem;
}

.multi-menu a:hover{
    color: #181A20;
}

.searching {
    width: 20rem;
    margin: 0 auto;
}

/*.searching-bg {*/
/*    position: fixed;*/
/*    top: 0;*/
/*    left: 0;*/
/*    z-index: 1050;*/
/*    !*display: none;*!*/
/*    width: 100%;*/
/*    height: 100%;*/
/*    overflow: hidden;*/
/*    outline: 0;*/
/*    background-color: #00000040;*/
/*}*/
.towrap {
    word-break: break-all;
    word-wrap: break-word;
}
.dropdown-item {
    font-size: 1.4rem;
}
/* msgtip */
.popular-message{font-size:14px;position:fixed;z-index:4005;width:100%;left:0;color:#515a6e;pointer-events:none;-webkit-font-smoothing:antialiased}.i-message-box{padding:7px;overflow:hidden;box-sizing:content-box;text-align:center;transition:height .3s ease-in-out,padding .3s ease-in-out}.i-message-message{display:inline-block;pointer-events:all;padding:8px 16px;border-radius:4px;box-shadow:0 1px 6px rgb(0 0 0 / 20%);background:#fff;position:relative}.i-message-message .i-message-content-text,svg{display:inline-block;font-style:normal;font-weight:400;font-variant:normal;text-transform:none;text-rendering:optimizeLegibility;line-height:1;-webkit-font-smoothing:antialiased;-moz-osx-font-smoothing:grayscale;text-align:center}.i-message-message svg{width:16px;height:16px;margin-right:4px;vertical-align:middle}.i-message-message svg.i-message-btn{cursor:pointer;color:#999;width:14px;height:14px;margin:0;margin-left:10px}.i-message-message svg.i-message-btn:hover{color:#444}svg.loading{animation:loading 1.8s linear infinite}@-webkit-keyframes loading{0%{-webkit-transform:rotate(0)}50%{-webkit-transform:rotate(180deg)}100%{-webkit-transform:rotate(360deg)}}@keyframes loading{0%{-webkit-transform:rotate(0)}50%{-webkit-transform:rotate(180deg)}100%{-webkit-transform:rotate(360deg)}}.animate__animated{--animate-duration:0.4s}.animate__animated{-webkit-animation-duration:1s;animation-duration:1s;-webkit-animation-duration:var(--animate-duration);animation-duration:var(--animate-duration);-webkit-animation-fill-mode:both;animation-fill-mode:both}.animate__fadeOutUp{-webkit-animation-name:fadeOutUp;animation-name:fadeOutUp}@-webkit-keyframes fadeOutUp{0%{opacity:1}to{opacity:0;-webkit-transform:translate3d(0,-100%,0);transform:translate3d(0,-100%,0)}}@keyframes fadeOutUp{0%{opacity:1}to{opacity:0;-webkit-transform:translate3d(0,-100%,0);transform:translate3d(0,-100%,0)}}.animate__fadeInDown{-webkit-animation-name:fadeInDown;animation-name:fadeInDown}@-webkit-keyframes fadeInDown{0%{opacity:0;-webkit-transform:translate3d(0,-100%,0);transform:translate3d(0,-100%,0)}to{opacity:1;-webkit-transform:translateZ(0);transform:translateZ(0)}}@keyframes fadeInDown{0%{opacity:0;-webkit-transform:translate3d(0,-100%,0);transform:translate3d(0,-100%,0)}to{opacity:1;-webkit-transform:translateZ(0);transform:translateZ(0)}}
.border-glowing{
    border: solid gold;
}
.module-info a svg>path {
    fill: #2aa3ef;
}
.module-info table tr th, .module-info table tr td {
    padding: 6px;
    border: 1px solid #ddd;
}